Cas no 90163-35-2 (1-Naphthalenol, 2-[(2-hydroxy-5-nitrophenyl)azo]-)

• Product Name: 1-Naphthalenol, 2-[(2-hydroxy-5-nitrophenyl)azo]-
• CAS No: 90163-35-2
• MF: C₁₆H₁₁N₃O₄
• MW: 309.276243448257
• CID: 792809
• PubChem ID: 136275360
• Update Time: 2025-04-19

1-Naphthalenol, 2-[(2-hydroxy-5-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 2-[(2-hydroxy-5-nitrophenyl)azo]-
• 2-[(2-hydroxy-5-nitrophenyl)hydrazinylidene]naphthalen-1-one
• DTXSID80848588
• 2-[2-(2-Hydroxy-5-nitrophenyl)hydrazinylidene]naphthalen-1(2H)-one
• 90163-35-2

• Inchi： 1S/C16H11N3O4/c20-15-8-6-11(19(22)23)9-14(15)18-17-13-7-5-10-3-1-2-4-12(10)16(13)21/h1-9,20-21H/b18-17+
• InChI Key： JMWZONYSKZAZNT-ISLYRVAYSA-N
• SMILES： OC1C(=CC=C2C=CC=CC2=1)/N=N/C1C(=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 309.07495584g/mol
• Monoisotopic Mass: 309.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 111Ų